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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for designing and conducting
experiments involving (R)-TAPI-2, a potent broad-spectrum inhibitor of A Disintegrin and
Metalloproteinases (ADAMs) and Matrix Metalloproteinases (MMPs). The primary target of (R)-
TAPI-2 is the TNF-a Converting Enzyme (TACE), also known as ADAM17.

Introduction

(R)-TAPI-2, the R-isomer of TAPI-2, is a hydroxamate-based inhibitor that effectively blocks the
"shedding" of various cell surface proteins, including Tumor Necrosis Factor-alpha (TNF-q),
Transforming Growth Factor-alpha (TGF-a), and the Interleukin-6 receptor (IL-6R).[1] By
inhibiting these shedding events, (R)-TAPI-2 modulates critical signaling pathways, such as the
Notch and Epidermal Growth Factor Receptor (EGFR) pathways, which are implicated in
numerous physiological and pathological processes, including inflammation, cancer, and
neurodegenerative diseases.[1][2]

Mechanism of Action
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(R)-TAPI-2 exerts its inhibitory effects by chelating the zinc ion within the catalytic domain of
metalloproteinases. This action primarily targets ADAM17, preventing the cleavage and release
of the extracellular domains of its substrates. The inhibition of ADAM17 by (R)-TAPI-2 leads to

the downregulation of downstream signaling cascades initiated by the shed ligands.

Quantitative Data Summary

The inhibitory activity of TAPI-2, the racemic mixture containing (R)-TAPI-2, has been

quantified against a range of metalloproteinases. The following tables summarize the available

data for key enzymes.

Table 1: Inhibitory Activity of TAPI-2 against ADAMs

Inhibition Constant

Enzyme (Ki) IC50 Reference
ADAM17 (TACE) 0.12 uM 2]
ADAM10 3uM [2]

ADAM8 10 uM [2]
ADAM12 100 pM [2]

Table 2: Inhibitory Activity of TAPI-2 against MMPs

Enzyme IC50 Reference
General MMPs 20 uM [1]

Hmeprin B subunit 20 £ 10 uM [1]

Hmeprin a subunit 1.5+£0.27 nM

[1]

Signaling Pathways and Experimental Workflows
(R)-TAPI-2 Inhibition of ADAM17 and Downstream

Signaling
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(R)-TAPI-2 blocks ADAM17, which in turn prevents the shedding of TNF-a and the activation of
Notch and EGFR signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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